BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Triisopropylamine:
Suppliers, Purity, and Applications in Research
and Development

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triisopropylamine

Cat. No.: B1593748

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of triisopropylamine (CAS No. 3424-
21-3), a sterically hindered amine crucial in various chemical syntheses. This document details
available commercial grades, major suppliers, and key considerations for its use in research
and pharmaceutical development.

Introduction to Triisopropylamine

Triisopropylamine is a colorless to pale yellow liquid with a characteristic amine odor. Its
molecular structure, featuring three bulky isopropyl groups attached to a central nitrogen atom,
renders it a non-nucleophilic base. This steric hindrance is the primary driver of its utility in
organic synthesis, where it can effectively deprotonate acidic protons without interfering with
electrophilic centers.[1][2]

Key Properties:
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Property Value

CAS Number 3424-21-3
Molecular Formula C9H21N
Molecular Weight 143.27 g/mol
Boiling Point 131.8°C
Density 0.752 g/cm3

Suppliers and Purity Grades

A variety of chemical suppliers offer triisopropylamine in several purity grades suitable for
different applications, from research and development to larger-scale manufacturing. While
detailed specifications can vary by supplier and batch, the following tables summarize the
commonly available grades. Researchers are advised to request lot-specific Certificates of
Analysis (CoA) for critical applications.

Table 1: Major Suppliers of Triisopropylamine
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Supplier Website Notes
Offers various quantities for
BLD Pharm --INVALID-LINK--
research and development.
o Provides different purity
CymitQuimica --INVALID-LINK--
grades.
] Leading importer and
Multichem --INVALID-LINK-- o
distributor.[1]
) ) Supplier of bulk and packaged
Silver Fern Chemical --INVALID-LINK--

triisopropylamine.[3]

Offers various grades,
Sigma-Aldrich (Merck) --INVALID-LINK-- including for early discovery

research.[4]

o Provides triisopropylamine for
Thermo Scientific --INVALID-LINK--
research purposes.

Table 2: Available Purity Grades and Typical Specifications

Key Specifications = Common

Purity Grade Assay (%) . L
(Typical) Applications
Appearance: Clear, Pharmaceutical
>99% >99.0 colorless to pale synthesis, polymer
yellow liquid.[1] initiation.[1]
Refractive Index ) )
Organic synthesis,
97% 97.0 (n20/D): 1.392-1.393.
catalyst.[3]
[3]
Often supplied with
_ minimal analytical Early-stage research
Research Grade Varies

data; user verification and development.

is recommended.[4]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.multichemindia.com/product-details/triisopropylamine
https://www.silverfernchemical.com/chemical-supplier-3424-21-3/triisopropylamine-tipa-distributor-1643.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/l308803
https://www.multichemindia.com/product-details/triisopropylamine
https://www.multichemindia.com/product-details/triisopropylamine
https://www.silverfernchemical.com/chemical-supplier-3424-21-3/triisopropylamine-tipa-distributor-1643.aspx
https://www.silverfernchemical.com/chemical-supplier-3424-21-3/triisopropylamine-tipa-distributor-1643.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/l308803
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Note: The specifications provided are typical and may vary. Always refer to the supplier's CoA
for precise data.

Experimental Protocols
Purity Determination by Gas Chromatography (GC-FID)

The purity of triisopropylamine can be effectively determined using gas chromatography with
a flame ionization detector (GC-FID). The following is an adapted protocol based on
established methods for analyzing structurally similar amines.[5][6]

Instrumentation:

e Gas Chromatograph: Agilent 7890 or equivalent, equipped with a Flame lonization Detector
(FID).

e Column: Agilent CP-Volamine (30 m x 0.32 mm, 5 pum film thickness) or equivalent column
designed for amine analysis.

e Inlet Liner: Restek Siltek® liner or equivalent deactivated liner.[5][6]
o Software: Data acquisition and processing software (e.g., Thermo Scientific Atlas CDS).

Chromatographic Conditions:
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Parameter Condition
Carrier Gas Helium
Inlet Temperature 250 °C
Split Ratio 20:1

Initial: 50 °C, hold for 2 minRamp: 15 °C/min to

Oven Program
280 °C, hold for 5 min

Detector Temperature 300 °C
Hydrogen Flow 40 mL/min
Air Flow 450 mL/min
Makeup Gas (He) 30 mL/min

Sample Preparation:

o Prepare a stock solution of triisopropylamine (approximately 1000 pg/mL) in a suitable
solvent such as acetonitrile or methanol.

o Prepare a series of calibration standards by diluting the stock solution.

o For analysis, dilute the triisopropylamine sample to fall within the calibration range.
Procedure:

e Inject 1 pL of each standard and sample solution into the GC.

« Integrate the peak corresponding to triisopropylamine and any impurity peaks.

o Construct a calibration curve from the standard solutions and determine the concentration of
triisopropylamine in the sample. Purity is calculated as the percentage of the main peak
area relative to the total peak area.

Applications in Organic Synthesis
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The primary application of triisopropylamine in organic synthesis stems from its nature as a
sterically hindered, non-nucleophilic base. It is particularly useful in reactions where a strong
base is required to deprotonate a carbon acid, but where nucleophilic attack by the base on an
electrophilic center would be an undesirable side reaction.

Formation of Silyl Enol Ethers

A key application of hindered bases is in the regioselective formation of silyl enol ethers from
ketones. The base deprotonates the a-carbon of the ketone to form an enolate, which is then
trapped by a silylating agent (e.qg., trimethylsilyl chloride). The use of a hindered base like
triisopropylamine can favor the formation of the kinetic enolate over the more
thermodynamically stable one.[7]

Reactants Products

Triisopropylamine Protonation

(Hindered Base) [TIPA-H]+Cl-

Ketone E ) ; Silyl Enol Ether

R3Si-Cl
(e.g., TMSCI)

Click to download full resolution via product page
Caption: General workflow for the synthesis of a silyl enol ether using a hindered base.

The logical flow of this reaction is depicted in the following diagram:
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Caption: Logical steps in the formation of a silyl enol ether.

Conclusion

Triisopropylamine is a valuable reagent for researchers and drug development professionals,
primarily serving as a non-nucleophilic base in a variety of organic transformations.
Understanding the available purity grades and selecting a reliable supplier are critical first steps
for its successful application. The experimental protocols and reaction examples provided in

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1593748?utm_src=pdf-body-img
https://www.benchchem.com/product/b1593748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

this guide offer a solid foundation for incorporating triisopropylamine into synthetic workflows.
For the most demanding applications, direct communication with suppliers to obtain detailed,
lot-specific analytical data is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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